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Compound of Interest

Compound Name: 6-Chloro-3-ethoxy-2-iodopyridine
CAS No.: 1881463-83-7
Cat. No.: B1414086

Get Quote

Chemical Identification and Inferred Hazard
Profile

Systematic Name: 6-Chloro-3-ethoxy-2-iodopyridine Molecular Formula: C7H7CIINO
Molecular Weight: 283.50 g/mol Structure:

Inferred GHS Hazard Classification

The hazard profile is extrapolated from related pyridine derivatives. The presence of chloro,
iodo, and ethoxy groups on a pyridine ring suggests potential for toxicity and irritation.
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Hazard Class

Inferred Classification

Basis for Inference

Halogenated pyridines often

Acute Oral Toxicity Category 4 o o
exhibit oral toxicity[1][2][3]-
Many chloropyridine

Skin Corrosion/Irritation Category 2 derivatives are classified as

skin irritants[1][2][4].

Serious Eye Damage/Irritation

Category 1/ 2A

lodinated and chlorinated
pyridines are frequently listed
as causing serious eye

damage or irritation[1][5].

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory
irritation)

Inhalation of dusts from similar
compounds can cause

respiratory tract irritation[1].

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318/H319: Causes serious eye damage/irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) and
Engineering Controls

A proactive approach to safety is paramount when handling compounds with an incomplete

toxicological profile.

Engineering Controls

o Ventilation: All handling of solid 6-Chloro-3-ethoxy-2-iodopyridine should be conducted in

a certified chemical fume hood to minimize inhalation exposure.
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o Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and
have been recently tested[1][6].

Personal Protective Equipment

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield to protect
against dust particles and splashes|[5].

e Skin Protection:

o Gloves: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for
integrity before use.

o Lab Coat: A flame-retardant lab coat should be worn at all times.

o Additional Protection: For larger quantities or when there is a significant risk of exposure,
consider wearing an impervious apron and shoe covers.

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with an appropriate particulate filter[1][5].

Safe Handling, Storage, and Disposal
Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is donned correctly and engineering
controls are operational.

e Dispensing: Use spark-proof tools for handling the solid material to prevent ignition
sources[5][7]. Avoid creating dust; if possible, handle as a solution in a suitable solvent.

e Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and
water[1][2]. Do not eat, drink, or smoke in the laboratory[8].

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area[4][8].

o Keep away from incompatible materials such as strong oxidizing agents[1][6].
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e The storage area should be secured and accessible only to authorized personnel[1].

Disposal

o Dispose of waste material and contaminated containers in accordance with all applicable

federal, state, and local regulations.

» Contact a licensed professional waste disposal service to ensure proper disposal[1][8].

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical
attention[5][9].

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, seek medical attention[1][9].

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek
immediate medical attention[1][9][10][11].

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control
center or seek immediate medical attention[5][7]
[10].

Accidental Release Measures
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Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

Cleanup:
o Wear full PPE, including respiratory protection.

o Carefully sweep or scoop up the spilled material and place it into a suitable, labeled
container for disposal[1].

o Avoid generating dust.

o Clean the spill area thoroughly with a suitable solvent or detergent and water.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or
alcohol-resistant foam[5][7].

e Specific Hazards: Combustion may produce toxic and corrosive gases, including nitrogen
oxides (NOx), carbon monoxide (CO), carbon dioxide (CO3z), hydrogen chloride (HCI), and
hydrogen iodide (HI)[1].

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear[1][7].

Visualized Workflows
General Handling Workflow for Potentially Hazardous
Solids
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Caption: Workflow for handling potentially hazardous solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [6-Chloro-3-ethoxy-2-iodopyridine SDS safety data
sheet]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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